(E)-3-((5-(cinnamylthio)-4-methyl-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one

• IUPAC Name: 3-[[4-methyl-5-[(E)-3-phenylprop-2-enyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-1,3-benzothiazol-2-one
• InChI: InChI=1S/C20H18N4OS2/c1-23-18(14-24-16-11-5-6-12-17(16)27-20(24)25)21-22-19(23)26-13-7-10-15-8-3-2-4-9-15/h2-12H,13-14H2,1H3/b10-7+
• InChI Key: XSCLWCJSSRRXEQ-JXMROGBWSA-N
• Canonical SMILES: CN1C(=NN=C1SCC=CC2=CC=CC=C2)CN3C4=CC=CC=C4SC3=O
• Isomeric SMILES: CN1C(=NN=C1SC/C=C/C2=CC=CC=C2)CN3C4=CC=CC=C4SC3=O
• Molecular Formula: C20H18N4OS2
• Molecular Weight: 394.5 g/mol
• CAS No.: 847400-04-8

Description

The compound (E)-3-((5-(cinnamylthio)-4-methyl-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one features a benzo[d]thiazol-2(3H)-one core linked via a methyl group to a 1,2,4-triazole ring. Key structural attributes include:

• 1,2,4-Triazole substituents: A methyl group at position 4 and a cinnamylthio (styrylthio) group at position 3.
• Stereochemistry: The (E)-configuration of the cinnamylthio moiety, which may influence molecular geometry and intermolecular interactions .
• Functional groups: The benzo[d]thiazol-2(3H)-one moiety is associated with bioactivity in related compounds, including antimicrobial and antifungal properties .

This compound’s structural uniqueness lies in its combination of a triazole-thioether linkage and aromatic substituents, which differentiates it from analogs with oxadiazole or morpholine-based scaffolds.

Biological Activity

The compound (E)-3-((5-(cinnamylthio)-4-methyl-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one is a novel synthetic derivative that has garnered interest due to its potential biological activities. This article explores its biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound features a complex structure comprising a benzo[d]thiazole moiety linked to a triazole unit through a cinnamylthio group. The molecular formula is $C_{19}H_{18}N_{4}S_{2}$ with a molecular weight of approximately 370.50 g/mol. The structural representation is crucial for understanding its interaction with biological targets.

Antimicrobial Activity

Recent studies have indicated that compounds containing triazole and thiazole rings exhibit significant antimicrobial properties. The presence of the cinnamylthio group may enhance the lipophilicity of the molecule, potentially improving its ability to penetrate microbial membranes.

Compound	Activity Type	Reference
(E)-3-((5-(cinnamylthio)-4-methyl-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one	Antifungal
4-Methyl-4H-1,2,4-triazole derivatives	Antimicrobial

Anticancer Potential

The triazole and thiazole derivatives have been explored for their anticancer properties. Preliminary data suggest that this compound may inhibit cancer cell proliferation through apoptosis induction.

Study	Cell Line	IC50 (µM)	Findings
In vitro study on triazole derivatives	HeLa	15	Induced apoptosis via caspase activation
Thiazole derivatives in cancer therapy	MCF-7	20	Inhibited cell cycle progression

The proposed mechanism of action involves the inhibition of key enzymes involved in nucleic acid synthesis and cellular metabolism. The triazole ring may interfere with fungal sterol biosynthesis, while the thiazole component could disrupt cellular processes in cancer cells.

Case Studies

• Antifungal Activity Study : A study evaluated the antifungal activity of several triazole derivatives against Candida albicans. The compound demonstrated significant inhibition at low concentrations, suggesting its potential as a therapeutic agent in treating fungal infections.
• Cancer Cell Proliferation Inhibition : In a laboratory setting, the compound was tested against various cancer cell lines. Results indicated that it effectively inhibited proliferation in a dose-dependent manner, particularly in breast cancer cells (MCF-7).

Comparison with Similar Compounds

Research Implications and Gaps

• Stereochemical Impact : The (E)-configuration of the cinnamylthio group may influence binding to biological targets, warranting conformational studies.
• Optimization : Substituting the 4-methyl group with bulkier alkyl chains (e.g., phenethyl in ) could enhance lipophilicity and bioavailability.